6-(4-Nitrobenzylthio)-purine

• CAS No.: 5434-26-4
• Molecular Formula: C12H9N5O2S
• Molecular Weight: 287.30 g/mol
• IUPAC Name: 6-[(4-nitrophenyl)methylsulfanyl]-7H-purine
• InChI: InChI=1S/C12H9N5O2S/c18-17(19)9-3-1-8(2-4-9)5-20-12-10-11(14-6-13-10)15-7-16-12/h1-4,6-7H,5H2,(H,13,14,15,16)
• InChI Key: UBRDHOJAHBCLCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC2=NC=NC3=C2NC=N3)[N+](=O)[O-]

Description

6-(4-Nitrobenzylthio)-purine is a useful research compound. Its molecular formula is C12H9N5O2S and its molecular weight is 287.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

After stirring a mixture of 30 mmol of 6-mercaptopurine monohydrate (5.12 g) and 30 mmol of water-free K2CO3 (4.12 g) in 25 mL of dry DMF for 5 minutes, 30 mmol of 4-nitrobenzylbromide (6.48 g) was added. After stirring for 4 h, 200 mL of H2O was added. The obtained solid was filtered and washed with EtOAc and CH2Cl2, followed by drying under vacuum. Yield: 91%.—White powder.